Cas no 1804461-79-7 (3-Bromo-5-(difluoromethyl)-4-hydroxy-2-methoxypyridine)

• Product Name: 3-Bromo-5-(difluoromethyl)-4-hydroxy-2-methoxypyridine
• CAS No: 1804461-79-7
• MF: C₇H₆BrF₂NO₂
• MW: 254.028848171234
• CID: 4915423
• Update Time: 2025-05-22

3-Bromo-5-(difluoromethyl)-4-hydroxy-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-(difluoromethyl)-4-hydroxy-2-methoxypyridine

• Inchi： 1S/C7H6BrF2NO2/c1-13-7-4(8)5(12)3(2-11-7)6(9)10/h2,6H,1H3,(H,11,12)
• InChI Key： RSGFZTLGDRDJRH-UHFFFAOYSA-N
• SMILES： BrC1C(C(C(F)F)=CNC=1OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 299
• XLogP3: 1.9
• Topological Polar Surface Area: 38.3

Additional information on 3-Bromo-5-(difluoromethyl)-4-hydroxy-2-methoxypyridine

3-Bromo-5-(difluoromethyl)-4-hydroxy-2-methoxypyridine: A Comprehensive Overview

The compound 3-Bromo-5-(difluoromethyl)-4-hydroxy-2-methoxypyridine (CAS No. 1804461-79-7) is a highly specialized organic molecule with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique pyridine ring structure, which incorporates multiple functional groups: a bromine atom at position 3, a difluoromethyl group at position 5, a hydroxyl group at position 4, and a methoxy group at position 2. These substituents contribute to the compound's diverse chemical reactivity and biological activity.

Recent studies have highlighted the potential of 3-Bromo-5-(difluoromethyl)-4-hydroxy-2-methoxypyridine as a key intermediate in the synthesis of bioactive molecules. For instance, researchers have explored its role in the development of novel antibiotics and antiviral agents. The presence of the bromine atom and the difluoromethyl group enhances the molecule's ability to interact with biological targets, making it a promising candidate for drug discovery.

In terms of synthesis, 3-Bromo-5-(difluoromethyl)-4-hydroxy-2-methoxypyridine can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which allow for precise control over the substitution pattern on the pyridine ring. This method has been optimized in recent studies to improve yield and purity, making it more accessible for large-scale production.

The physical properties of 3-Bromo-5-(difluoromethyl)-4-hydroxy-2-methoxypyridine are also of significant interest. Its melting point, boiling point, and solubility characteristics have been extensively studied to determine its suitability for various applications. For example, its high solubility in organic solvents makes it ideal for use in organic synthesis reactions. Additionally, its stability under different conditions has been evaluated to ensure safe handling and storage.

From an environmental perspective, 3-Bromo-5-(difluoromethyl)-4-hydroxy-2-methoxypyridine has been subjected to toxicity studies to assess its potential impact on ecosystems. These studies have shown that while the compound exhibits moderate toxicity to certain aquatic organisms, its environmental footprint can be minimized through proper waste management practices. Regulatory agencies have also established guidelines for its safe use and disposal.

Looking ahead, the demand for 3-Bromo-5-(difluoromethyl)-4-hydroxy-2-methoxypyridine is expected to grow as new applications are discovered. Its role in the development of advanced materials, such as high-performance polymers and electronic devices, is currently being explored by researchers worldwide. Furthermore, its potential as a precursor for next-generation pharmaceuticals continues to drive innovation in the chemical industry.

In conclusion, 3-Bromo-5-(difluoromethyl)-4-hydroxy-2-methoxypyridine (CAS No. 1804461-79-7) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool in modern chemistry research. As advancements in synthetic methods and application development continue to unfold, this compound is poised to play an even more critical role in shaping the future of science and technology.